Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Standard Vehicle Control Formulations for
AM404
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Compound Focus: AM404

CAS No.: 183718-77-6

Cat. No.: S518267

Administration Final Vehicle . Key

o Preparation Notes T
Route Composition Citations
Subcutaneous 10% DMSO, 10% Tween  Dissolve AM404 first in a drop of Tween  [1]
(s.c.) Injection 80, 80% saline [1] 80, then dilute with DMSO, and finally

mix with saline [1].

Intraperitoneal DMSO (final conc. 0.1- Prepare a concentrated stock in 100% [2]
(i.p.) Injection 1%) or Ethanol (final DMSO or ethanol, then dilute in saline
conc. 0.1-1%) [2] or buffer to the final working

concentration [2].

In vitro (Cell DMSO (final conc. Prepare a 50 mM stock in 100% [3] [4]
Culture) typically < 0.1%) [3] [4] DMSO, then dilute in cell culture
medium [3].

Step-by-Step Experimental Protocol

Here is a detailed methodology for preparing a vehicle control suitable for subcutaneous injection in rodents,

based on a published protocol [1]:

¢ Materials
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o Vehicle components: DMSO, Tween 80, physiological saline (0.9% NacCl).
o Sterile glass vials or microtubes and vortex mixer.

e Procedure

o Step 1: In a sterile vial, add one drop of Tween 80 per mL of your final desired vehicle volume.

o Step 2: Add the appropriate volume of DMSO to achieve a final concentration of 10%. Vortex
briefly to mix.

o Step 3: Slowly add the remaining volume (80%) of physiological saline while gently vortexing or
stirring to ensure a homogeneous solution.

o Step 4: The final vehicle control is now ready for administration. For the experimental group,
AM404 would be dissolved in the initial drop of Tween 80 before proceeding with Steps 2 and
3.

The following diagram illustrates the preparation workflow and a key pharmacological consideration for

your controls.
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Start Vehicle Preparation

:

1. Add drop of Tween 80

2. Add DMSO (10% final)

3. Dilute with Saline (80% final)

Vehicle Control Ready

Critical Consideration

AMA404 is a multi-target agent.
Effects may not be solely from CB1/CB2.

Click to download full resolution via product page

Frequently Asked Questions (FAQSs)

Q1: What is the maximum tolerated concentration of DMSO for rodent injections? For intraperitoneal
and subcutaneous injections in rodents, keeping the final DMSO concentration below 1% is widely
considered safe and minimizes the risk of solvent-related toxicity or tissue irritation [2]. Always refer to your

institution's animal care and use guidelines.
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Q2: Why is an emulsifier like Tween 80 necessary? AM404 is a lipophilic (fat-soluble) compound. Tween
80 acts as a surfactant, helping to solubilize AM404 uniformly in the aqueous (water-based) saline solution,

ensuring consistent dosing and bioavailability [1].

Q3: My experiment involves TRPV1 or CB1 receptors. Are there any special considerations? Yes.
AM404 has a complex pharmacology. It is not only an anandamide transport inhibitor but also an agonist of
TRPV1 receptors and a low-affinity ligand for CB1 receptors [5] [3] [6]. Your vehicle control is critical
because any effects you observe could be mediated through these multiple targets, not just via

endocannabinoid uptake inhibition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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